3,4-Dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride

• CAS No.: 848500-48-1
• Molecular Formula: C6H4Cl3NO
• Molecular Weight: 212.5 g/mol
• IUPAC Name: 3,4-dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride
• InChI: InChI=1S/C6H4Cl3NO/c1-2-3(7)4(8)5(10-2)6(9)11/h10H,1H3
• InChI Key: KMRITLBIYXWLBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1)C(=O)Cl)Cl)Cl

Description

3,4-Dichloro-5-methyl-1H-pyrrole-2-carbonyl chloride is a useful research compound. Its molecular formula is C6H4Cl3NO and its molecular weight is 212.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 10.4 g (54 mmol) of 3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxylic acid (Intermediate 1) in 100 ml SOCl2 was heated at reflux for 30 min. Solvent was removed to afford product. NMR (CDCl3): 2.3 (s, 1H), 8.8 (s, 1H).

Synthesis routes and methods II

Procedure details

A solution of 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid (Intermediate 3) in 50 ml SOCl2 was heated at reflux for 30 min. Solvent was removed and the residue was dried in vacuo.